Cas no 107701-61-1 (2-(5-Acetyl-2-thienyl)acetonitrile)

• Product Name: 2-(5-Acetyl-2-thienyl)acetonitrile
• CAS No: 107701-61-1
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00665058
• CID: 127659
• PubChem ID: 2764041
• Update Time: 2025-04-18

2-(5-Acetyl-2-thienyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Acetylthiophen-2-yl)acetonitrile
• 2-(5-Acetyl-2-thienyl)acetonitrile
• 2-Thiopheneacetonitrile, 5-acetyl- (9CI)
• 2-Thiopheneacetonitrile,5-acetyl-
• 5-acetyl-2-Thiopheneacetonitrile
• AC1MC975
• acetylthienylacetonitrile
• CTK5J9693
• MolPort-002-345-119
• SBB087929
• SureCN335001
• AKOS005070593
• DTXSID00377264
• SCHEMBL335001
• CS-0364710
• CHEMBL4095956
• MFCD00665058
• 5J-002
• J-506107
• FT-0763542
• 107701-61-1

• MDL： MFCD00665058
• Inchi： 1S/C8H7NOS/c1-6(10)8-3-2-7(11-8)4-5-9/h2-3H,4H2,1H3
• InChI Key： RTCOCAXVCVPSRL-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CC#N

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 40.86
• LogP: 2.01678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones